Cas no 2096333-95-6 (2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester)

• Product Name: 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester
• CAS No: 2096333-95-6
• MF: C₁₃H₂₂BN₃O₅S
• MW: 343.206881999969
• MDL: MFCD19684127
• CID: 4637957
• PubChem ID: 56776834
• Update Time: 2025-07-19

2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester
• N-(methoxymethyl)-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]methanesulfonamide
• N-(Methoxymethyl)-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)methanesulfonamide
• 2096333-95-6
• 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronicacid,pinacolester
• F88583
• BS-34309
• CS-0176805
• MFCD19684127

• MDL： MFCD19684127
• Inchi： 1S/C13H22BN3O5S/c1-12(2)13(3,4)22-14(21-12)10-7-15-11(16-8-10)17(9-20-5)23(6,18)19/h7-8H,9H2,1-6H3
• InChI Key： HTMIEBLRKYILPI-UHFFFAOYSA-N
• SMILES： S(C)(N(COC)C1=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 343.137
• Monoisotopic Mass: 343.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester

Introduction to 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester (CAS No. 2096333-95-6)

2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester, identified by its CAS number 2096333-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both a methanesulfonyl group and an N-methoxymethylamino moiety in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

The pyrimidine core of this compound is a heterocyclic aromatic ring system that is frequently encountered in biologically active molecules. Pyrimidines are fundamental components of nucleic acids, and derivatives thereof have been extensively explored as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The introduction of a boronic acid pinacol ester at the 5-position enhances the stability of the boronate functionality, facilitating its use in cross-coupling reactions while minimizing unwanted side reactions. This stability is crucial for applications in pharmaceutical synthesis, where high yields and purity are often required.

In recent years, boronic acid esters have been increasingly utilized in the development of novel therapeutics. Their ability to participate in palladium-catalyzed cross-coupling reactions allows for the efficient construction of carbon-carbon bonds, which is a key step in assembling complex drug molecules. The methanesulfonyl(N-methoxymethyl)amino substituent further contributes to the compound's versatility by providing a site for further functionalization. This group can be readily modified through various chemical transformations, enabling chemists to tailor the properties of the resulting compounds for specific applications.

One of the most compelling aspects of 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester is its potential application in the synthesis of small-molecule inhibitors targeting disease-causing proteins. For instance, recent studies have highlighted the importance of pyrimidine-based scaffolds in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The boronic acid moiety allows for the introduction of these inhibitors into living systems via conjugation with biomolecules such as peptides or antibodies, a strategy that has shown promise in targeted drug delivery systems.

Moreover, the compound's structure suggests potential utility in materials science applications beyond pharmaceuticals. Boronic acids are known to form coordination complexes with metals, and its pyrimidine core could serve as a ligand for metal-organic frameworks (MOFs). Such materials have diverse applications, including gas storage and separation technologies. The pinacol ester group enhances solubility and processability, making it easier to incorporate this compound into functional materials without compromising its reactivity.

The synthesis of 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation followed by lithiation or metalation to introduce the boronic acid functionality. The methanesulfonyl group is typically introduced via sulfonylation reactions, while the N-methoxymethylamino moiety can be incorporated through reductive amination or nucleophilic substitution. These synthetic routes highlight the compound's adaptability as a building block for more complex structures.

Recent advancements in flow chemistry have also enabled more efficient production methods for this type of boronic acid ester. Continuous flow reactors provide better control over reaction conditions, leading to higher yields and cleaner products compared to traditional batch processing. This approach aligns with the growing trend toward sustainable chemistry practices, where minimizing waste and reducing energy consumption are paramount.

The pharmacological potential of derivatives derived from 2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester has been explored in several preclinical studies. Researchers have investigated its efficacy as an inhibitor of various enzymes implicated in metabolic disorders and infectious diseases. The pyrimidine scaffold allows for interactions with hydrogen bond donors and acceptors on biological targets, making it an ideal candidate for designing high-affinity binders. Additionally, computational modeling has been used to predict binding modes and optimize lead compounds derived from this scaffold.

In conclusion,2-(Methanesulfonyl(N-methoxymethyl)amino)pyrimidine-5-boronic acid, pinacol ester (CAS No. 2096333-95-6) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features—comprising a pyrimidine core modified with both methanesulfonyl and N-methoxymethylamino groups—enhance its utility in synthetic chemistry while providing opportunities for further derivatization into biologically active molecules. As research continues to uncover new methodologies for drug discovery and material design,this compound will undoubtedly remain a valuable tool for scientists seeking innovative solutions.